Cas no 2166780-07-8 (6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 2166780-07-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 5324588
• Update Time: 2025-09-23

6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(2-propen-1-yloxy)-
• 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C8H8N4O/c1-2-5-13-8-4-3-7-10-9-6-12(7)11-8/h2-4,6H,1,5H2
• InChI Key： UOLRWYMDORNVEY-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(OCC=C)C=C2

Additional information on 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine

Comprehensive Overview of 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 2166780-07-8)

The compound 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 2166780-07-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This [1,2,4]triazolo[4,3-b]pyridazine derivative is characterized by the presence of a prop-2-en-1-yloxy substituent at the 6-position, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine has surged, driven by the need for innovative therapeutic solutions. The compound's triazolo-pyridazine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity against various targets. Its CAS No. 2166780-07-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and material science have sparked interest among agrochemical and industrial chemists.

The synthesis of 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine typically involves multi-step organic reactions, including cyclization and functional group transformations. Its prop-2-en-1-yloxy side chain offers versatility for further derivatization, making it a valuable intermediate in combinatorial chemistry. Recent studies highlight its utility in click chemistry reactions, where the allyloxy group can participate in thiol-ene couplings, expanding its utility in bioconjugation and polymer science.

From a pharmacological perspective, the [1,2,4]triazolo[4,3-b]pyridazine moiety is known to exhibit kinase inhibitory activity, a hot topic in oncology research. The compound's ability to modulate enzyme activity has led to investigations into its potential as a targeted therapy for cancers and inflammatory diseases. Moreover, its antimicrobial properties are being explored in the context of rising antibiotic resistance, a global health concern.

In the agrochemical sector, 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine is being evaluated for its efficacy as a plant growth regulator and pesticide. Its mode of action involves interference with metabolic pathways in pests, offering a sustainable alternative to traditional agrochemicals. This aligns with the growing emphasis on green chemistry and eco-friendly solutions in agriculture.

Analytical characterization of CAS No. 2166780-07-8 includes techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its purity and structural integrity. These methods are critical for quality control in both research and industrial settings. The compound's stability under various conditions is also a subject of ongoing study, particularly for formulation development in pharmaceuticals.

Future research directions for 6-(prop-2-en-1-yloxy)-[1,2,4]triazolo[4,3-b]pyridazine may focus on optimizing its synthetic routes for scalability and exploring its interactions with biological targets. Its potential as a molecular probe in chemical biology could further unlock its value in understanding disease mechanisms. As the scientific community continues to address challenges like drug resistance and sustainable agriculture, this compound is poised to play a pivotal role in innovation.